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Cat. No.: B1265980
Get Quote
Introduction

2-Sulfanylacetohydrazide, also known as thioglycolic acid hydrazide, is a bifunctional organic
compound featuring both a thiol (-SH) and a hydrazide (-CONHNH32) group. This unique
structural arrangement makes it a highly versatile and valuable building block in synthetic
organic chemistry and medicinal chemistry. Its ability to undergo reactions at two distinct
reactive centers allows for the construction of complex molecular architectures, particularly in
the synthesis of novel heterocyclic compounds and as a linker in bioconjugation applications.
This guide provides a comprehensive overview of its chemical properties, structure, reactivity,
synthesis, and key applications for researchers and professionals in drug development.

Core Chemical and Physical Properties

The fundamental properties of 2-Sulfanylacetohydrazide are summarized below. These data
are critical for experimental design, safety assessment, and analytical characterization.
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Property Value Source(s)

IUPAC Name 2-Sulfanylacetohydrazide N/A
Thioglycolic acid hydrazide, 2-

Synonyms ) [1]
Mercaptoacetohydrazide

CAS Number 760-30-5 [2]

Molecular Formula C2HeN20S N/A

Molecular Weight 106.15 g/mol N/A

Physical Form

Viscous Liquid

[2]

Boiling Point 50-53 °C [2]

SMILES C(C(=O)NN)S [3]
VLERMNIUDRUNQO-

InChl Key [2](3]

UHFFFAOYSA-N

Storage Temperature

-20°C

[2]

Safety and Handling Profile

2-Sulfanylacetohydrazide is classified as a hazardous substance and requires careful

handling in a laboratory setting.

» Signal Word: Danger[2]

GHS Pictogram: GHSO06 (Toxic)[2]

e Hazard Statements: H301 (Toxic if swallowed), H312+H332 (Harmful in contact with skin or if

inhaled)[2]

e Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P301+P310 (IF SWALLOWED: Immediately call a POISON
CENTER or doctor/physician)[2]

Molecular Structure and Chemical Reactivity
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The utility of 2-Sulfanylacetohydrazide stems directly from its molecular structure, which
contains two highly reactive functional groups. Understanding the interplay of these groups is
key to leveraging this molecule in synthesis.

Structural Analysis

The molecule's structure is characterized by a flexible two-carbon backbone connecting a
terminal thiol group and a hydrazide moiety.

e Thiol (-SH) Group: The sulfur atom possesses lone pairs of electrons and is a potent
nucleophile. The S-H bond is weakly acidic and can be deprotonated under basic conditions
to form a thiolate anion (RS~), which is an even stronger nucleophile. The sulfur atom
typically forms covalent bonds with a bond angle around 105°, indicative of sp?
hybridization[4]. This group is also susceptible to oxidation, readily forming disulfide bridges.

o Hydrazide (-CONHNH2) Group: This group contains a terminal primary amine (-NHz) that is
highly nucleophilic, making it a reactive site for condensation reactions. The adjacent
carbonyl group influences the electronics of the nitrogen atoms. The presence of N-H bonds
allows for extensive hydrogen bonding, which dictates the compound's physical state and
solubility[5][6].

Caption: Molecular structure of 2-Sulfanylacetohydrazide.

Core Reactivity Pathways

The bifunctionality of 2-Sulfanylacetohydrazide allows for selective and sequential reactions,
making it a powerful synthetic intermediate.

o Reactions at the Thiol Group:

o S-Alkylation: As a strong nucleophile, the thiol group readily participates in SN2 reactions
with alkyl halides or other electrophiles to form thioethers. This is a common strategy for
attaching the molecule to other scaffolds[7].

o Oxidation: The thiol can be oxidized to form a disulfide bond, a reaction that is particularly
relevant in biological contexts and for creating dimeric structures.

e Reactions at the Hydrazide Group:
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o Hydrazone Formation: The terminal -NHz group undergoes facile condensation with
aldehydes and ketones to form stable hydrazone derivatives (Schiff bases). This reaction
is fundamental to building larger, more complex molecules and is widely used in the

synthesis of heterocyclic compounds[7][8].

o Acylation: The nitrogen atoms can be acylated by reaction with acyl chlorides or

anhydrides.

The orthogonality of these reactive sites allows chemists to protect one group while reacting
the other, enabling precise and controlled synthesis of complex target molecules.

Aldehyde / Ketone Condensation
(R-CHO / R-CO-RY) Hydrazide Reaction)

S-Alkylation
(Thiol Reaction)

2-Sulfanylacetohydrazide

Alkyl Halide Thioether Derivative

(R-X)

Hydrazone Derivative

Click to download full resolution via product page

Caption: Key reactivity pathways of 2-Sulfanylacetohydrazide.

Synthesis Protocol: Hydrazinolysis of Ethyl 2-
Sulfanylacetate

A standard and efficient method for preparing 2-Sulfanylacetohydrazide is through the
hydrazinolysis of an ester of its parent acid, thioglycolic acid.[1] The following protocol outlines

this common procedure.

Experimental Workflow
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Start: Ethyl 2-Sulfanylacetate
+ Hydrazine Hydrate

Reaction Step:
- Solvent: Ethanol
- Stir at room temp.
- Monitor via TLC

2. Reaction Complete

Work-up:
- Remove solvent (rotary evaporation)
- Isolate crude product

3. Crude Product

Purification (Optional):
- Recrystallization or
- Column Chromatography

4. Purified Product

Analysis:
- NMR, FT-IR, Mass Spec

5. Characterization

End Product:
2-Sulfanylacetohydrazide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Sulfanylacetohydrazide.

Step-by-Step Methodology

+ Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl
2-sulfanylacetate (1.0 eq) in a suitable solvent such as absolute ethanol.
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e Reaction Initiation: To the stirred solution, add hydrazine hydrate (typically a slight excess,
e.g., 1.1-1.2 eq) dropwise at room temperature. The use of excess hydrazine drives the
equilibrium towards the product, ensuring complete conversion of the starting ester[83].

o Reaction Monitoring: Allow the mixture to stir at room temperature for several hours (e.g., 4-
12 hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC)
until the starting ester spot has disappeared.

e Product Isolation (Work-up): Once the reaction is complete, remove the solvent under
reduced pressure using a rotary evaporator. The resulting residue is the crude 2-
Sulfanylacetohydrazide, which may be a viscous oil or a semi-solid.

o Purification: If necessary, the crude product can be purified. For solid products,
recrystallization from a suitable solvent system (e.g., ethanol/ether) is effective. For oils,
purification via silica gel column chromatography may be required.

o Characterization: Confirm the structure and purity of the final product using standard
analytical techniques, such as *H-NMR, 133C-NMR, FT-IR, and Mass Spectrometry.

Applications in Research and Drug Development

The unique bifunctional nature of 2-Sulfanylacetohydrazide makes it a privileged scaffold in
medicinal chemistry and materials science.

Synthesis of Bioactive Heterocycles

2-Sulfanylacetohydrazide is a key precursor for synthesizing a wide range of heterocyclic
compounds. Its derivatives have shown significant potential as therapeutic agents.

« Antimicrobial and Anti-inflammatory Agents: The reaction of 2-sulfanylacetohydrazide
derivatives with various electrophiles can yield compounds like benzothiazoles.[7] These
scaffolds are known to exhibit a broad spectrum of biological activities, including
antibacterial, anti-inflammatory, and anti-cancer properties.[7]

e Enzyme Inhibitors: The s-triazine core, which can be synthesized using hydrazide
precursors, is a "privileged structure” in drug discovery and has been incorporated into
various enzyme inhibitors[9]. The ability to readily derivatize 2-Sulfanylacetohydrazide
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makes it an attractive starting point for generating libraries of potential inhibitors for
screening.

Metal Chelation and Sensing

The presence of soft (sulfur) and hard (nitrogen, oxygen) donor atoms makes 2-
Sulfanylacetohydrazide and its derivatives effective chelating agents for various metal ions.
This property is analogous to that of its parent compound, thioglycolic acid, which is used for
the detection of iron, molybdenum, and other metals[1]. This chelating ability can be exploited
in:

o Development of metal sensors.
o Design of agents to sequester toxic heavy metals.

o Creation of metallodrugs where the metal ion is a key component of the pharmacophore.

Bioconjugation and Material Science

The orthogonal reactivity of the thiol and hydrazide groups makes this molecule an excellent
candidate for use as a crosslinker or linker molecule in bioconjugation chemistry.

e The hydrazide can be reacted with an aldehyde-modified biomolecule (like a protein or
polysaccharide).

e The thiol group can then be used to attach to another substrate, for example, via a thiol-ene
click reaction or by forming a disulfide bond[10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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